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Compound of Interest

Compound Name: Ethyl acetoacetate-d5

Cat. No.: B15566083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of Ethyl acetoacetate-d5 (EAA-d5), a deuterated analog of ethyl acetoacetate. This

stable isotope-labeled compound is a valuable tool in various scientific disciplines, particularly

in drug development and metabolic research, where it serves as an internal standard for

quantitative analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass

Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS).[1]

Quantitative Data Summary
The physical properties of Ethyl acetoacetate-d5 are summarized in the table below. For

properties where specific data for the deuterated form is not readily available, the

corresponding values for the non-deuterated Ethyl acetoacetate are provided as a close

approximation due to the negligible effect of deuterium substitution on these macroscopic

physical constants.
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Property Value Notes

Chemical Name
Butanoic-2,2,4,4,4-d5 acid, 3-

oxo-, ethyl ester
[2][3]

Synonyms

Ethyl 3-oxobutanoate-

2,2,4,4,4-d5, Ethyl

acetylacetate-d5

[1][2]

CAS Number 55514-60-8

Molecular Formula C₆H₅D₅O₃

Molecular Weight 135.17 g/mol

Appearance Colorless to light yellow liquid

Isotopic Purity ≥ 98 atom % D

Isotopic Enrichment 98.86%

Chemical Purity (GC) ≥ 98%

Density ~1.029 g/mL at 20°C Value for non-deuterated EAA

Boiling Point ~181°C Value for non-deuterated EAA

Melting Point ~-43°C Value for non-deuterated EAA

Refractive Index ~1.419 at 20°C Value for non-deuterated EAA

Experimental Protocols
The determination of the physical and chemical properties of Ethyl acetoacetate-d5 involves

standard analytical techniques. Below are generalized methodologies for the key experiments.

Determination of Chemical Purity by Gas
Chromatography (GC)

Principle: Gas chromatography separates components of a mixture based on their differential

partitioning between a stationary phase and a mobile gas phase. The purity is determined by

comparing the area of the main peak to the total area of all peaks.
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Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) and

a suitable capillary column (e.g., a non-polar or medium-polarity column).

Methodology:

A dilute solution of Ethyl acetoacetate-d5 in a volatile organic solvent (e.g.,

dichloromethane or ethyl acetate) is prepared.

A small volume (typically 1 µL) of the sample is injected into the heated inlet of the gas

chromatograph.

The sample is vaporized and carried by an inert gas (e.g., helium or nitrogen) through the

column.

The column temperature is programmed to ramp up to ensure the separation of the

analyte from any impurities.

The FID detects the organic compounds as they elute from the column.

The resulting chromatogram is analyzed to calculate the peak area percentages, which

correspond to the relative concentrations of the components.

Structural Confirmation and Isotopic Enrichment by
Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR spectroscopy exploits the magnetic properties of atomic nuclei. For Ethyl
acetoacetate-d5, ¹H NMR is used to confirm the absence of protons at the deuterated

positions, and ²H NMR can be used to confirm the presence of deuterium.

Instrumentation: A high-field NMR spectrometer.

Methodology:

A small amount of the sample is dissolved in a deuterated solvent (e.g., chloroform-d).

The solution is transferred to an NMR tube.
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For ¹H NMR, the spectrum is acquired. The integration of the remaining proton signals is

compared to the expected values to confirm the deuteration pattern and assess isotopic

enrichment.

For more precise isotopic enrichment, comparison with a known internal standard can be

performed.

Molecular Weight Determination by Mass Spectrometry
(MS)

Principle: Mass spectrometry measures the mass-to-charge ratio of ions. This allows for the

determination of the molecular weight of the compound.

Instrumentation: A mass spectrometer, often coupled with a gas chromatograph (GC-MS) or

liquid chromatograph (LC-MS).

Methodology:

The sample is introduced into the ion source of the mass spectrometer.

The molecules are ionized, and the resulting ions are separated based on their mass-to-

charge ratio.

The detector records the abundance of each ion, producing a mass spectrum.

The molecular ion peak in the mass spectrum corresponds to the molecular weight of

Ethyl acetoacetate-d5.

Visualizations
Logical Relationship of Ethyl Acetoacetate-d5 Properties
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Figure 1: Hierarchical Relationship of Ethyl Acetoacetate-d5 Properties

Chemical Identity Physical Characteristics Purity and Composition

Molecular Formula (C6H5D5O3)

Molecular Weight (135.17 g/mol)

CAS Number (55514-60-8) Appearance (Liquid)

Color (Colorless to light yellow)

Density (~1.029 g/mL) Boiling Point (~181°C) Melting Point (~-43°C) Refractive Index (~1.419) Isotopic Purity (≥ 98 atom % D)

Chemical Purity (≥ 98%)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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